Cas no 175609-23-1 (2,1,3-Benzoxadiazole-5-methanol,1-oxide)
175609-23-1 structure
Product Name:2,1,3-Benzoxadiazole-5-methanol,1-oxide
CAS No:175609-23-1
MF:C7H6N2O3
MW:166.13414144516
CID:112098
Update Time:2024-01-24
2,1,3-Benzoxadiazole-5-methanol,1-oxide Chemical and Physical Properties
Names and Identifiers
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- 2,1,3-Benzoxadiazole-5-methanol,1-oxide
- 5-(hydroxymethyl)benzo[1,2-c]1,2,5-oxadiazole N1-oxide
- 2,1,3-Benzoxadiazole-5-methanol, 1-oxide
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- Inchi: 1S/C7H6N2O3/c10-4-5-1-2-7-6(3-5)8-12-9(7)11/h1-3,10H,4H2
- InChI Key: PGGQDQFDAHJMTE-UHFFFAOYSA-N
- SMILES: [N+]1([O-])=C2C=CC(CO)=CC2=NO1
Computed Properties
- Exact Mass: 166.03788
Experimental Properties
- Density: 1.58±0.1 g/cm3(Predicted)
- Boiling Point: 357.6±34.0 °C(Predicted)
- PSA: 73.2
- pka: 13.26±0.10(Predicted)
2,1,3-Benzoxadiazole-5-methanol,1-oxide Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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